4-{Cyclopropyl-[4-(4-methyl-oxazol-5-yl)-benzoyl]-amino}-piperidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C24H31N3O4
• Molecular Weight: 425.5 g/mol
• IUPAC Name: tert-butyl 4-[cyclopropyl-[4-(4-methyl-1,3-oxazol-5-yl)benzoyl]amino]piperidine-1-carboxylate
• InChI: InChI=1S/C24H31N3O4/c1-16-21(30-15-25-16)17-5-7-18(8-6-17)22(28)27(19-9-10-19)20-11-13-26(14-12-20)23(29)31-24(2,3)4/h5-8,15,19-20H,9-14H2,1-4H3
• InChI Key: XRLAZSGKPFLWOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=N1)C2=CC=C(C=C2)C(=O)N(C3CC3)C4CCN(CC4)C(=O)OC(C)(C)C

Description

4-{Cyclopropyl-[4-(4-methyl-oxazol-5-yl)-benzoyl]-amino}-piperidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C24H31N3O4 and its molecular weight is 425.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(4-Methyl-oxazol-5-yl)-benzoyl chloride (340 mg) is added portionwise to a mixture of 4-cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester (369 mg) and ethyldiisopropylamine (274 μL) in dichloromethane (10 mL). The mixture is stirred for 1 h at room temperature, washed with water, aqueous citric acid solution and 0.5 M NaOH, dried over Na2SO4 and concentrated in vacuo. The residue is chromatographed on silica gel (dichloromethane/methanol 50:1) to afford the title compound. Mass spectrum (ESI+): m/z=426 [M+H]+.